Cas no 2228229-08-9 (5-(Nitromethyl)-2-(pyrrolidin-1-yl)pyridine)

• Product Name: 5-(Nitromethyl)-2-(pyrrolidin-1-yl)pyridine
• CAS No: 2228229-08-9
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5772360
• PubChem ID: 165710430
• Update Time: 2025-06-10

5-(Nitromethyl)-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1740397
• 5-(nitromethyl)-2-(pyrrolidin-1-yl)pyridine
• 2228229-08-9
• 5-(Nitromethyl)-2-(pyrrolidin-1-yl)pyridine

• Inchi： 1S/C10H13N3O2/c14-13(15)8-9-3-4-10(11-7-9)12-5-1-2-6-12/h3-4,7H,1-2,5-6,8H2
• InChI Key： KYIGTCXTZGTIMT-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1=CN=C(C=C1)N1CCCC1)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62Ų

Additional information on 5-(Nitromethyl)-2-(pyrrolidin-1-yl)pyridine

Comprehensive Overview of 5-(Nitromethyl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2228229-08-9)

5-(Nitromethyl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2228229-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a nitromethyl group and a pyrrolidine substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 2228229-08-9 ensures precise identification in regulatory and scientific databases, addressing the growing demand for traceability in chemical research.

The compound’s structural attributes, particularly the nitromethyl moiety, contribute to its reactivity in nucleophilic and electrophilic reactions, which are critical for developing novel heterocyclic compounds. Researchers are increasingly exploring its applications in drug discovery, especially in targeting neurological and metabolic disorders. Recent studies highlight its potential as a precursor for kinase inhibitors, aligning with the industry’s focus on precision medicine and personalized therapies. The inclusion of pyrrolidine further enhances its pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms.

From an industrial perspective, 5-(Nitromethyl)-2-(pyrrolidin-1-yl)pyridine is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or reductive amination. These methodologies are trending in green chemistry discussions, as researchers seek sustainable alternatives to traditional synthesis routes. The compound’s nitro group also opens avenues for catalytic hydrogenation, a process widely studied for reducing environmental impact. Such innovations resonate with the global push toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Analytical characterization of CAS No. 2228229-08-9 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. These methods are frequently queried in scientific search engines, reflecting the demand for reliable analytical protocols. Furthermore, the compound’s stability under varying pH conditions makes it a candidate for formulation development, another hotspot in pharma SEO trends.

In summary, 5-(Nitromethyl)-2-(pyrrolidin-1-yl)pyridine exemplifies the intersection of structural complexity and functional versatility. Its relevance in high-throughput screening and medicinal chemistry underscores its value in modern R&D, while its synthetic adaptability aligns with sustainable chemistry goals. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in life sciences and material engineering.